Cas no 2228296-07-7 (1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol)

• Product Name: 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol
• CAS No: 2228296-07-7
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6240621
• PubChem ID: 165691523
• Update Time: 2025-10-05

1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol
• 1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-ol
• EN300-1747816
• 2228296-07-7

• Inchi： 1S/C11H16O3/c1-8(12)11(5-6-11)10-4-3-9(14-10)7-13-2/h3-4,8,12H,5-7H2,1-2H3
• InChI Key： UVIPKGCPBCTYMJ-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C1(C(C)O)CC1

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.6Ų

Additional information on 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol

1-{1-5-(Methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol: A Comprehensive Overview

1-{1-5-(Methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol (CAS No. 2228296-07-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropane derivatives, which are known for their diverse biological activities and structural versatility.

The methoxymethyl substituent on the furan ring and the cyclopropyl group in the structure of 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol contribute to its distinct chemical properties and biological activities. Recent studies have highlighted the importance of these functional groups in modulating the compound's pharmacological profile, making it a promising candidate for further research and development.

In terms of its chemical structure, 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol is characterized by a cyclopropyl ring attached to a furan ring, which is further substituted with a methoxymethyl group. The presence of these specific functional groups imparts unique physical and chemical properties to the molecule, such as enhanced solubility and stability. These properties are crucial for optimizing the compound's bioavailability and pharmacokinetic behavior.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol. Various synthetic routes have been explored, including transition-metal-catalyzed reactions and multistep synthesis strategies. These methods have not only improved the yield and purity of the final product but also reduced the overall cost and environmental impact of the synthesis process.

One of the key areas of research involving 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol is its potential as a therapeutic agent. Preliminary studies have shown that this compound exhibits significant biological activity against various targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have potent inhibitory effects on specific enzymes involved in metabolic pathways, making it a potential candidate for treating metabolic disorders.

In addition to its enzymatic inhibition properties, 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol has also demonstrated promising anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Clinical trials are currently underway to evaluate its efficacy in treating inflammatory diseases such as arthritis and asthma.

The safety profile of 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol is another important aspect being investigated. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

From a pharmaceutical development perspective, 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol has several advantages that make it an attractive candidate for drug development. Its unique chemical structure allows for easy modification through functional group manipulation, enabling the optimization of its pharmacological properties. Moreover, its stability under various conditions ensures that it can be formulated into different dosage forms, such as tablets, capsules, and injectable solutions.

In conclusion, 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-ol (CAS No. 2228296-07-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, paving the way for its future development as a novel therapeutic agent in various medical fields.